Cas no 95906-30-2 (Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-)

Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]- structure
95906-30-2 structure
Product Name:Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-
CAS No:95906-30-2
MF:C18H23N
MW:253.38192486763
CID:799925
PubChem ID:54437265
Update Time:2025-04-19

Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-
    • 4-(4-pent-3-enylcyclohexyl)benzonitrile
    • RO-CM-4445
    • trans-4-[4-(3-Pentenyl)cyclohexyl] benzonitrile
    • WLPNBWHAGKJNCE-JCNLHEQBSA-N
    • 95906-30-2
    • p-[trans-4-(3-pentenyl)cyclohexyl]benzonitrile
    • 4-[4-(Pent-3-en-1-yl)cyclohexyl]benzonitrile
    • DTXSID50711316
    • Inchi: 1S/C18H23N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h2-3,8-9,12-13,15,17H,4-7,10-11H2,1H3
    • InChI Key: WLPNBWHAGKJNCE-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C1CCC(CCC=CC)CC1

Computed Properties

  • Exact Mass: 253.183049738g/mol
  • Monoisotopic Mass: 253.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.8
  • Topological Polar Surface Area: 23.8Ų
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